Cas no 2034405-78-0 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 2034405-78-0
• MF: C₁₇H₂₂ClNO₄S₂
• MW: 403.9439
• CID: 5352365
• Update Time: 2025-11-01

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzenesulfonamide
• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-isobutoxybenzenesulfonamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H22ClNO4S2/c1-12(2)11-23-13-4-6-14(7-5-13)25(20,21)19-10-15(22-3)16-8-9-17(18)24-16/h4-9,12,15,19H,10-11H2,1-3H3
• InChI Key： OHNBKYHYCDDNKS-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])S(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])(=O)=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 489
• XLogP3: 4.2
• Topological Polar Surface Area: 101

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide

Comprehensive Overview of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 2034405-78-0)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide, with the CAS number 2034405-78-0, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a chlorothiophene moiety and a methoxyethyl group, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide backbone, known for its versatility in medicinal chemistry.

The compound's 5-chlorothiophen-2-yl component is a critical structural feature, often associated with enhanced binding affinity in target interactions. This characteristic makes it a valuable candidate for studying enzyme inhibition and receptor modulation. Additionally, the 2-methylpropoxy group attached to the benzene ring introduces lipophilicity, which can influence the compound's pharmacokinetic properties, such as absorption and distribution. These attributes align with current trends in small-molecule drug design, where optimizing bioavailability and target specificity are paramount.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad therapeutic potential. N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide is no exception, as it is frequently explored in the context of anti-inflammatory and antimicrobial research. Its structural complexity allows for diverse modifications, making it a focal point for structure-activity relationship (SAR) studies. This aligns with the growing interest in personalized medicine and precision drug targeting, where researchers seek compounds with tailored biological effects.

From a synthetic chemistry perspective, the preparation of CAS No. 2034405-78-0 involves multi-step organic reactions, including sulfonylation and etherification. These processes require precise control to ensure high yield and purity, which are essential for subsequent biological testing. The compound's methoxyethyl and chlorothiophene groups also present opportunities for further derivatization, enabling the creation of analogs with improved properties. This adaptability is particularly relevant in the era of combinatorial chemistry and high-throughput screening, where rapid compound optimization is key.

The pharmacological potential of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide extends to its possible role in central nervous system (CNS) disorders. Given the increasing prevalence of neurodegenerative diseases, compounds with blood-brain barrier (BBB) permeability are highly sought after. The lipophilic nature of this sulfonamide derivative suggests it could be a candidate for further investigation in this area. Moreover, its chlorothiophene moiety may contribute to interactions with neurotransmitter receptors, a topic of immense interest in neuroscience research.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 2034405-78-0. As the pharmaceutical industry moves toward sustainable practices, the synthesis and disposal of such compounds must adhere to eco-friendly protocols. Researchers are exploring greener solvents and catalytic methods to minimize waste and energy consumption during production. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining efficiency and scalability.

In summary, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2-methylpropoxy)benzene-1-sulfonamide represents a promising scaffold in modern drug discovery. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. Whether in the context of SAR studies, CNS drug development, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality in the field of medicinal chemistry.